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Compound of Interest

Compound Name: Fmoc-N-PEG36-acid

Cat. No.: B8006581 Get Quote

For researchers, scientists, and professionals in drug development, the quality and consistency

of reagents are paramount. Fmoc-N-amido-PEG36-acid, a key bifunctional linker in peptide

synthesis, antibody-drug conjugation, and PROTAC development, is offered by several

suppliers. This guide provides an objective, data-driven comparison of this product from

prominent suppliers to aid in the selection of the most suitable material for your research

needs.

Key Quality Attributes: A Comparative Overview
The quality of Fmoc-N-amido-PEG36-acid can be assessed based on several critical

parameters: purity, identity, water content, and solubility. The following table summarizes the

available information for this product from various suppliers. It is important to note that while

some suppliers provide batch-specific Certificate of Analysis (CoA), others offer general

product specifications.
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Parameter

MedchemEx

press (HY-

140464)

BroadPharm

(BP-22037)

Vector Labs

(QBD-

10903)

Precise PEG

(AG-2418)

CD

Bioparticles

Purity (by

HPLC/LCMS)

98.05%

(LCMS)[1]
>98%[2] >98% >96%[3] >95%

Identity

Confirmation

¹H NMR,

LCMS:

Consistent

with

structure[1]

NMR

available[2]
- - -

Appearance

White to off-

white (Solid)

[1]

- - - -

Molecular

Weight
1897.22[1] 1897.3[2] 1897.22 1897.25[3] ~1897

CAS Number
2649489-46-

1[1]

2649489-46-

1[2]

756526-01-

9[4]

2649489-46-

1[3]
-

Water

Content
Not specified Not specified Not specified Not specified Not specified

Solubility Not specified Not specified

Soluble in

Methylene

chloride,

Acetonitrile,

DMAC,

DMSO, or

water[4]

Not specified Not specified

Storage

Powder:

-20°C (3

years); In

solvent:

-80°C (6

months)[5]

-20°C[2] -20°C[4] -20°C -20°C
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Note on CAS Numbers: The different CAS numbers (2649489-46-1 and 756526-01-9) may be

due to different salt forms or reflect internal registry differences among suppliers for what is

structurally the same molecule. Researchers should confirm the specific structure with the

supplier.

Experimental Protocols for Quality Assessment
To ensure the quality and performance of Fmoc-N-amido-PEG36-acid in your experiments, a

series of analytical tests can be performed. Below are detailed methodologies for key quality

control experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the percentage purity of Fmoc-N-amido-PEG36-acid.

Methodology:

Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 265 nm (for the Fmoc group).

Sample Preparation: Dissolve a known concentration of the product (e.g., 1 mg/mL) in a

suitable solvent such as acetonitrile or a mixture of water and acetonitrile.

Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the area of

the main peak divided by the total area of all peaks, expressed as a percentage.
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Identity Confirmation by ¹H NMR and Mass Spectrometry
(MS)
Objective: To confirm the chemical structure and molecular weight of Fmoc-N-amido-PEG36-

acid.

Methodology:

¹H NMR Spectroscopy:

Solvent: Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆).

Instrumentation: A 400 MHz or higher NMR spectrometer.

Analysis: The resulting spectrum should show characteristic peaks corresponding to the

protons of the Fmoc group, the PEG chain, and the terminal acid moiety. The integration of

these peaks should be consistent with the number of protons in the structure.

Mass Spectrometry (LCMS):

Instrumentation: A liquid chromatograph coupled to a mass spectrometer (e.g., ESI-MS).

Analysis: The mass spectrum should show a prominent ion corresponding to the molecular

weight of the compound (approximately 1897.2 g/mol )[1][2], typically as the [M+H]⁺ or

[M+Na]⁺ adduct.

Water Content Determination by Karl Fischer Titration
Objective: To quantify the amount of water present in the solid material.

Methodology:

Instrumentation: A coulometric or volumetric Karl Fischer titrator.

Reagent: Karl Fischer reagent (e.g., Hydranal™-Composite 5).

Sample Preparation: Accurately weigh a sample of the Fmoc-N-amido-PEG36-acid and

introduce it into the titration vessel containing a suitable solvent (e.g., anhydrous methanol).
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Titration: The sample is titrated with the Karl Fischer reagent until the endpoint is reached.

The water content is then calculated based on the amount of reagent consumed.

Solubility Assessment
Objective: To determine the solubility of Fmoc-N-amido-PEG36-acid in various solvents.

Methodology:

Solvents: Test a range of common laboratory solvents, including water, PBS, DMSO, DMF,

and dichloromethane.

Procedure:

Add a known amount of the compound (e.g., 1 mg) to a vial.

Add a small volume of the solvent (e.g., 100 µL) and vortex.

Observe for complete dissolution.

If not fully dissolved, incrementally add more solvent until dissolution is achieved or a

maximum volume is reached.

Express solubility as an approximate concentration (e.g., mg/mL).

Visualizing Experimental Workflows and
Applications
To better illustrate the processes and applications related to Fmoc-N-amido-PEG36-acid, the

following diagrams are provided.
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Quality Control Workflow

Fmoc-N-PEG36-acid
(From Supplier)

Purity Check
(HPLC)
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Water Content
(Karl Fischer)
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PROTAC Mechanism of Action

PROTAC
(contains Fmoc-N-PEG36-acid linker)

Target Protein

binds
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leads to

Target Protein
Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-COA-911847-MedChemExpress.pdf
https://broadpharm.com/product/bp-22037
https://precisepeg.com/products/fmoc-n-amido-peg36-acid
https://vectorlabs.com/products/fmoc-n-amido-dpeg36-acid/
https://file.medchemexpress.com/batch_PDF/HY-140464/Fmoc-N-PEG36-acid-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b8006581#head-to-head-comparison-of-fmoc-n-peg36-acid-from-different-suppliers
https://www.benchchem.com/product/b8006581#head-to-head-comparison-of-fmoc-n-peg36-acid-from-different-suppliers
https://www.benchchem.com/product/b8006581#head-to-head-comparison-of-fmoc-n-peg36-acid-from-different-suppliers
https://www.benchchem.com/product/b8006581#head-to-head-comparison-of-fmoc-n-peg36-acid-from-different-suppliers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8006581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

